Cas no 6336-61-4 (rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-amine, trans)

• Product Name: rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-amine, trans
• CAS No: 6336-61-4
• MF: C₆H₁₃NS
• MW: 131.23912024498
• MDL: MFCD32693284
• CID: 959956
• PubChem ID: 236438
• Update Time: 2025-04-19

rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-amine, trans Chemical and Physical Properties

Names and Identifiers

• (1r,2r)-2-methylsulfanylcyclopentan-1-amine
• 8-Methylene-cis-3-thiabicyclo(4.4.0)decane
• 8-methylene-cis-3-thiabicyclo[4.4.0]decane
• 8-Methylene-trans-3-thiabicyclo(4.4.0)decane
• 8-methylene-trans-3-thiabicyclo[4.4.0]decane
• AC1L3PZ0
• trans-2-methylene-6-thiaperhydronaphthalene
• trans-2-Methylmercapto-cyclopentylamin
• rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-amine, trans
• EN300-26974831
• rel-(1R,2R)-2-(Methylthio)cyclopentanamine
• AKOS006363903
• (1r,2r)-2-(methylsulfanyl)cyclopentanamine
• 6336-61-4
• NSC-38956
• NSC38956
• rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-amine

• MDL： MFCD32693284
• Inchi： 1S/C6H13NS/c1-8-6-4-2-3-5(6)7/h5-6H,2-4,7H2,1H3/t5-,6-/m1/s1
• InChI Key： LYDDFFMJUBFRAW-PHDIDXHHSA-N
• SMILES： S(C)[C@@H]1CCC[C@H]1N

Computed Properties

• Exact Mass: 131.07699
• Monoisotopic Mass: 131.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 201.8°C at 760 mmHg
• Flash Point: 75.8°C
• Refractive Index: 1.526
• PSA: 26.02
• LogP: 1.92950